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Compound of Interest

Compound Name: Angelic acid

Cat. No.: B190581 Get Quote

The proper disposal of angelic acid is crucial for ensuring laboratory safety and environmental

protection. As a corrosive and hazardous substance, it necessitates strict adherence to

established protocols.[1][2][3] This guide provides detailed procedures for the safe handling

and disposal of angelic acid waste, tailored for researchers and drug development

professionals. All waste management activities must comply with local, state, and federal

regulations.[1]

Hazard and Safety Data
Angelic acid is classified as a hazardous material. Understanding its properties is the first step

in safe handling and disposal.
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Parameter Value / Guideline Source

GHS Hazard Class

Corrosive to metals (Category

1), Skin Corrosion (Sub-

category 1C), Serious Eye

Damage (Category 1)

[2][3]

Hazard Statements

H290: May be corrosive to

metals. H314: Causes severe

skin burns and eye damage.

[2][3][4]

EPA Hazardous Waste Code D002 (Corrosivity) [1]

Incompatibilities

Oxidizing agents (e.g., nitrates,

perchloric acid), strong bases,

reducing agents.

[1][5]

Recommended Storage

Store in a dry, cool, well-

ventilated place in the original,

tightly sealed, corrosive-

resistant container.[2][3][4]

[2][6]

pH for Sewer Disposal
5.5 - 9.5 (for neutralized, dilute

aqueous solutions only)
[7][8]

Neutralization Quantity Limit

Recommended for very small

volumes (e.g., <25 mL of

concentrated acid, diluted 10-

to-1 before neutralizing).

[9]

Disposal Protocols
There are two primary routes for the disposal of angelic acid waste. The preferred and most

common method is collection by a licensed hazardous waste management service. In-

laboratory neutralization is a potential alternative but is strictly limited to very small quantities

and should only be performed by trained personnel.

Protocol 1: Collection by Hazardous Waste Management
(Preferred Method)
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This protocol outlines the standard procedure for accumulating and preparing angelic acid
waste for collection by your institution's Environmental Health and Safety (EHS) department or

a licensed waste disposal company.

Methodology:

Personal Protective Equipment (PPE): Before handling angelic acid, equip yourself with

appropriate PPE, including safety glasses with side shields or a full face-shield, a lab coat, a

PVC apron, and chemical-resistant gloves (polyethylene gloves are recommended).[1][2]

Work in a well-ventilated area or under a chemical fume hood.[2]

Waste Container Selection:

Use a dedicated, leak-proof hazardous waste container that is compatible with acidic,

corrosive solids. The original chemical container is often the best choice.[2][10]

Do not use metal containers, especially aluminum or galvanized steel.[1] Lined metal or

plastic pails are suitable.[1]

The container must be in good condition, free from leaks or external residue.[10]

Waste Segregation and Collection:

Collect all angelic acid waste, including contaminated materials (e.g., absorbent pads

from a spill, contaminated gloves), in the designated waste container.[10]

Do not mix angelic acid with incompatible waste streams, such as bases, oxidizing

agents, or cyanides.[5]

Keep the waste container closed at all times except when adding waste.[10][11]

Labeling:

Clearly label the waste container with a "Hazardous Waste" tag as soon as the first

particle of waste is added.

The label must include the full chemical name ("Angelic Acid"), the approximate quantity,

and all associated hazard warnings (e.g., "Corrosive").[5]
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Storage:

Store the sealed and labeled waste container in a designated "Satellite Accumulation

Area" (SAA).[5]

The SAA must be under the control of the laboratory personnel and located at or near the

point of generation.

Ensure secondary containment is used for the liquid waste container to prevent spills.[11]

Requesting Disposal:

Once the container is full, or within one year of the start date of accumulation (whichever

comes first), submit a waste collection request to your institution's EHS or hazardous

waste program.[5][10]

Protocol 2: In-Lab Neutralization and Drain Disposal (For
Trace Amounts Only)
This procedure is only suitable for neutralizing very small quantities of angelic acid waste that

are free from other hazardous contaminants (like heavy metals).[8][9] Extreme caution must be

exercised as the reaction generates heat.[8][9]

Methodology:

Pre-Neutralization Assessment:

Confirm the angelic acid waste is not contaminated with other regulated chemicals (e.g.,

heavy metals, oxidizing acids).[9] If it is, it must be disposed of via Protocol 1.

This procedure is not recommended for quantities greater than a few grams. For larger

amounts, contact your EHS department.

Required PPE and Setup:

Perform the entire procedure inside a certified chemical fume hood.[8]

Wear safety goggles and a face shield, a lab coat, and chemical-resistant gloves.[8]
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Prepare a large beaker (e.g., 1000 mL) containing a dilute basic solution, such as 5%

sodium carbonate or sodium bicarbonate in cold water. Place this beaker in an ice bath to

manage heat generation.[8]

Neutralization Procedure:

Slowly and carefully add the small quantity of angelic acid waste to the stirring basic

solution.

Add the acid in small portions to control the rate of reaction and heat generation.

Monitor the solution's pH using a calibrated pH meter or pH strips. Continue to add the

basic solution until the pH is stable and falls within the 5.5 to 9.0 range.[8]

Cooling and Verification:

Allow the neutralized solution to cool to room temperature. The container should not be

hot.[9]

Re-check the pH to ensure it remains within the acceptable range (5.5 - 9.0).

Drain Disposal:

Once the pH is confirmed to be neutral, flush the solution down a laboratory sink with a

large volume of running water (at least 20 parts water to 1 part neutralized solution).[8][9]

Never use a storm drain for disposal.[7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

angelic acid.
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Caption: Decision workflow for the proper disposal of angelic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b190581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

